Cas no 76169-06-7 (N-Benzyl-N-methylpiperidin-4-amine)
76169-06-7 structure
Product Name:N-Benzyl-N-methylpiperidin-4-amine
CAS No:76169-06-7
MF:C13H20N2
MW:204.311303138733
CID:59760
Update Time:2023-08-02
N-Benzyl-N-methylpiperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- Cresol-formaldehyde copolymer 1,2-naphthoquinonediazide-5-sulfonate
- CRESOL-FORMALDEHYDE RESIN
- N-benzyl-N-methylpiperidin-4-amine
- Benzyl-methyl-piperidin-4-yl-amine
- 4-(n-methyl-n-benzylamino)piperidine
- methylbenzyl-4-piperidylamine
- BAS 09681156
- Benzylmethylpiperidin-4-ylamine
- HMS1692F14
- N-benzyl-N-methylpiperidine-4-amine
- BBL018674
- SBB093360
- STL194242
- AM101247
- ST063058
- BB 0251268
- 4-Piperidinamine, N-methyl-N-(phenylmethyl)-
- 167B629
- 4-(N
- N-Benzyl-N-methylpiperidin-4-amine
-
- Inchi: 1S/C13H20N2/c1-15(13-7-9-14-10-8-13)11-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3
- InChI Key: JQSWRIGANADNJD-UHFFFAOYSA-N
- SMILES: N(C)(CC1C=CC=CC=1)C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 169
- XLogP3: 1.9
- Topological Polar Surface Area: 15.3
N-Benzyl-N-methylpiperidin-4-amine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
76169-06-7 (N-Benzyl-N-methylpiperidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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